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Compound of Interest

Compound Name:
2-Aminoisonicotinic acid

hydrochloride

CAS No.: 1185560-43-3

Cat. No.: B1371605

Get Quote

Executive Summary & Chemical Identity
This guide provides an authoritative, step-by-step protocol for the disposal of 2-
Aminoisonicotinic acid hydrochloride (also known as 2-Aminopyridine-4-carboxylic acid

hydrochloride).[1] Improper handling of pyridine derivatives can lead to environmental

contamination and regulatory non-compliance. This substance combines the properties of an

organic amine, a carboxylic acid, and a hydrochloride salt, requiring specific segregation

strategies to prevent accidental mobilization of toxic pyridine byproducts.
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Property Detail

Chemical Name 2-Aminoisonicotinic acid hydrochloride

Synonyms
2-Aminopyridine-4-carboxylic acid HCl; 2-

Amino-4-pyridinecarboxylic acid hydrochloride

CAS Number
13362-28-2 (Free acid); Note: HCl salt is a

derivative

Molecular Formula C₆H₆N₂O₂[1][2][3][4][5][6][7][8][9] · HCl

Physical State Crystalline solid (Off-white to yellow)

Solubility Soluble in water (Acidic pH); Soluble in DMSO

Hazard Assessment & Safety Architecture
Before initiating disposal, you must establish a safety perimeter. The hydrochloride salt nature

implies potential acidity in moisture or solution, which necessitates specific PPE beyond

standard organic handling.

Personal Protective Equipment (PPE) Matrix
Protection Zone Requirement Rationale

Respiratory N95 or P100 Respirator

Prevents inhalation of fine dust

which is a respiratory irritant

(H335).[1]

Dermal
Nitrile Gloves (Double gloving

recommended)

Prevents skin absorption and

irritation (H315).[1]

Ocular Chemical Safety Goggles

Protects against severe eye

irritation (H319) and acidic

dust.[1]

Body Lab Coat & Closed-toe Shoes
Standard barrier protection

against solid spills.[1]

Incompatibility Alert
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Strong Oxidizers: Reaction may generate toxic nitrogen oxides (NOx).

Strong Bases: Neutralization is exothermic and may liberate the free amine, potentially

altering volatility or solubility profiles.

Waste Segregation Logic (Visualized)
Effective disposal begins with segregation.[10] Mixing this compound with incompatible

streams (like oxidizers) creates immediate physical hazards.
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Waste Generation

Determine Physical State

Solid Waste
(Pure powder, contaminated debris)

 Solid

Liquid Waste
(Solutions)

 Liquid

Stream A: Solid Hazardous Waste
(Label: Toxic, Irritant) Solvent Type?

Aqueous Solution

 Water-based

Organic Solvent

 Solvent-based

Stream B: Aqueous Waste
(Check pH, Label: Toxic) Halogenated?

Stream C: Non-Halogenated Organic
(If solvent is non-hal)

 No (e.g., MeOH, EtOH)

Stream D: Halogenated Organic
(If solvent is halogenated)

 Yes (e.g., DCM, Chloroform)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-Aminoisonicotinic acid hydrochloride waste

streams to ensure regulatory compliance and chemical safety.

Detailed Disposal Protocols
Protocol A: Solid Waste Disposal
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Use this for: Expired pure chemicals, contaminated weighing boats, paper towels from spill

cleanup.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

solid waste drum. Avoid metal containers due to the potential corrosivity of the hydrochloride

salt.

Bagging: Place the material inside a clear, sealable plastic bag (secondary containment)

before placing it into the waste container. This minimizes dust generation upon reopening the

drum.

Labeling: Affix a hazardous waste label.

Constituents: "2-Aminoisonicotinic acid hydrochloride, solid debris."

Hazards: Check "Toxic" and "Irritant."

Storage: Store in a satellite accumulation area (SAA) away from oxidizers until pickup.

Protocol B: Aqueous Solution Disposal
Use this for: Reaction byproducts dissolved in water or buffer.

pH Check: The hydrochloride salt will lower the pH of the solution.

Action: Test pH with a strip. If pH < 2, the waste is classified as Corrosive (D002).

Neutralization (Optional but Recommended): Slowly adjust pH to 5–9 using a dilute base

(e.g., Sodium Bicarbonate). Caution: This may cause the free acid to precipitate out of

solution. If precipitation occurs, treat the entire mixture as a slurry/solid waste (Protocol A)

or a mixed chemical liquid stream.

Container: Use a glass or HDPE liquid waste bottle.

Labeling: "Aqueous Waste with Pyridine Derivatives."

Hazards: "Toxic," "Irritant," (and "Corrosive" if not neutralized).
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Protocol C: Organic Solvent Disposal
Use this for: Mother liquors or HPLC waste containing the compound.

Segregation: Determine the primary solvent.

Halogenated (e.g., DCM): Dispose of in the Halogenated Waste stream. The chloride in

the salt does not automatically make a non-halogenated solvent "halogenated," but if the

carrier solvent is halogenated, it must go here.

Non-Halogenated (e.g., Methanol, DMSO): Dispose of in the Non-Halogenated/Flammable

Waste stream.

Compatibility: Ensure no strong acids or oxidizers are already present in the solvent waste

container.

Labeling: List all solvents and "Trace 2-Aminoisonicotinic acid HCl."

Regulatory Compliance & RCRA Classification
RCRA Status
Under the US EPA Resource Conservation and Recovery Act (RCRA):

Pyridine (D038): Pyridine is a listed hazardous waste.[9] While 2-Aminoisonicotinic acid is a

pyridine derivative, it does not automatically carry the D038 code unless it exhibits the

Toxicity Characteristic Leaching Procedure (TCLP) limit for pyridine or is specifically listed

(P/U lists).

Determination: As a laboratory chemical, it is best managed as a Non-Specific Hazardous

Waste unless testing proves it non-hazardous.

Waste Codes:

If pH < 2: D002 (Corrosivity).[11]

If ignitable solvent used: D001 (Ignitability).[9][11]

Default classification for solid: Hazardous Waste, Solid, N.O.S. (Not Otherwise Specified).
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Labeling Requirements
Every container must include:

The words "Hazardous Waste."[10][11][12][13]

Full chemical name (No abbreviations/formulas).

Date of accumulation start.[6][7]

Specific hazard warnings (e.g., "Irritant," "Acidic").

Emergency Response: Spills
In the event of a spill during the disposal process:

Evacuate & Ventilate: If dust is airborne, clear the immediate area.

PPE Up: Don N95 respirator, goggles, and double gloves.

Containment:

Solid: Cover with a damp paper towel to prevent dust dispersion, then sweep carefully.

Liquid: Absorb with vermiculite or a commercial acid-neutralizing spill pad.

Decontamination: Wipe the surface with a mild soap solution (alkaline detergent helps

neutralize the acid salt) followed by water.

Disposal: Place all cleanup materials into the Solid Waste container (Protocol A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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